Cas no 941881-29-4 (N-(2-ethoxyphenyl)-5-methylfuro3,2-bpyridine-2-carboxamide)

• Product Name: N-(2-ethoxyphenyl)-5-methylfuro3,2-bpyridine-2-carboxamide
• CAS No: 941881-29-4
• MF: C₁₇H₁₆N₂O₃
• MW: 296.320544242859
• CID: 6503634
• Update Time: 2025-07-20

N-(2-ethoxyphenyl)-5-methylfuro3,2-bpyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-ethoxyphenyl)-5-methylfuro3,2-bpyridine-2-carboxamide
• N-(2-ethoxyphenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide

• Inchi： 1S/C17H16N2O3/c1-3-21-14-7-5-4-6-12(14)19-17(20)16-10-13-15(22-16)9-8-11(2)18-13/h4-10H,3H2,1-2H3,(H,19,20)
• InChI Key： IDKRJBJYEIDDOI-UHFFFAOYSA-N
• SMILES： C12C=C(C(NC3=CC=CC=C3OCC)=O)OC1=CC=C(C)N=2

Additional information on N-(2-ethoxyphenyl)-5-methylfuro3,2-bpyridine-2-carboxamide

Comprehensive Overview of N-(2-ethoxyphenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide (CAS No. 941881-29-4)

N-(2-ethoxyphenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide, with the CAS number 941881-29-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of furopyridine carboxamides, which are known for their potential applications in drug discovery and development. The unique structural features of this molecule, including the furo[3,2-b]pyridine core and the 2-ethoxyphenyl substituent, make it a promising candidate for targeting specific biological pathways.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine and personalized therapies. Researchers are particularly interested in compounds like N-(2-ethoxyphenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide due to their potential to interact with key enzymes and receptors involved in diseases such as cancer, inflammation, and metabolic disorders. The 5-methylfuro[3,2-b]pyridine moiety, in particular, is a structural motif frequently explored in medicinal chemistry for its bioisosteric properties and ability to enhance pharmacokinetic profiles.

The synthesis of CAS 941881-29-4 involves multi-step organic reactions, including amide coupling and heterocyclic ring formation, which are well-documented in peer-reviewed literature. Its molecular weight and lipophilicity are carefully optimized to ensure adequate bioavailability and target engagement. These characteristics align with the growing trend in drug design to prioritize compounds with balanced ADME (Absorption, Distribution, Metabolism, and Excretion) properties, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential role in neuroprotective and anti-inflammatory applications. With the rise of neurodegenerative diseases and chronic inflammatory conditions, scientists are actively investigating molecules that can modulate signaling pathways such as NF-κB or MAPK. The 2-ethoxyphenyl group in N-(2-ethoxyphenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide may contribute to its ability to penetrate the blood-brain barrier, a critical factor for CNS-targeted therapies.

From a commercial perspective, CAS 941881-29-4 is often sought after by pharmaceutical companies and research institutions for high-throughput screening and lead optimization. Its chemical stability and solubility in common organic solvents make it suitable for a wide range of experimental conditions. Additionally, the compound's patent landscape and intellectual property status are frequently analyzed by stakeholders to assess its viability for further development.

In conclusion, N-(2-ethoxyphenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide (CAS No. 941881-29-4) represents a compelling example of modern medicinal chemistry innovation. Its structural complexity and potential therapeutic applications make it a valuable subject for ongoing research. As the scientific community continues to explore its mechanisms and derivatives, this compound is likely to remain a focal point in discussions about drug discovery and molecular targeting strategies.